N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea

• IUPAC Name: 1-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-3-(3-methoxyphenyl)urea
• InChI: InChI=1S/C16H13FN4O2S/c1-23-13-4-2-3-12(9-13)18-15(22)19-16-21-20-14(24-16)10-5-7-11(17)8-6-10/h2-9H,1H3,(H2,18,19,21,22)
• InChI Key: YREKZCFCSQUWEZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)NC2=NN=C(S2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea, also known as FTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FTU is a thiadiazole derivative that exhibits unique biochemical and physiological effects, making it a promising candidate for research and development.

Mechanism of Action

The mechanism of action of N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. For example, this compound has been shown to inhibit the activity of tyrosinase, an enzyme involved in melanin production. This compound has also been reported to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects:
This compound exhibits unique biochemical and physiological effects, making it a promising candidate for research and development. In vitro studies have shown that this compound exhibits potent anticancer, antifungal, and antibacterial properties. This compound has also been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. In vivo studies have shown that this compound exhibits hypoglycemic and hypolipidemic effects, making it a potential therapeutic agent for diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea in lab experiments is its relatively simple and cost-effective synthesis process, making it a readily available compound for research purposes. This compound also exhibits unique biochemical and physiological effects, making it a promising candidate for research and development. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the mechanism of action of this compound and its potential as a therapeutic agent for various diseases, including Alzheimer's disease and diabetes. Additionally, further studies are needed to evaluate the safety and toxicity of this compound in vivo, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea involves the reaction of 4-fluoroaniline with thiosemicarbazide, followed by cyclization with chloroacetyl chloride. The resulting intermediate is then reacted with 3-methoxyaniline to yield this compound. The synthesis of this compound is a relatively simple and cost-effective process, making it a readily available compound for research purposes.

Scientific Research Applications

N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]-N'-(3-methoxyphenyl)urea has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial properties. In biochemistry, this compound has been studied for its ability to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase. In pharmacology, this compound has been evaluated for its potential as a therapeutic agent for various diseases, including Alzheimer's disease and diabetes.